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Compound of Interest

Compound Name: Bacopaside N2

Cat. No.: B2779014

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacopaside N2 is a triterpenoid saponin isolated from Bacopa monnieri, a plant with a long
history of use in Ayurvedic medicine for cognitive enhancement and neuroprotection.[1] As a
specific bioactive constituent, Bacopaside N2 has garnered significant interest within the
scientific community for its potential therapeutic applications. This technical guide provides an
in-depth overview of the chemical, physical, and biological properties of Bacopaside N2, along
with detailed experimental protocols and an exploration of its mechanisms of action.

Chemical and Physical Properties

Bacopaside N2 is a complex glycosidic saponin.[2] Its chemical structure and physical
properties are summarized in the table below.
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Property

Value

Reference

CAS Number

871706-75-1

[11(31[4]

Molecular Formula

C42H68014

[L114](5006]07]

Molecular Weight

796.99 g/mol

[2]14](51[7]

IUPAC Name

(2S,3R,4S,5S5,6R)-2-
[(2R,3R,4S,5R,6R)-3,5-
dihydroxy-2-(hydroxymethyl)-6-
[[(1S,2R,5R,7S,10R,11R,14R,
15S,16S,17R,20R)-16-
hydroxy-2,6,6,10,16-
pentamethyl-17-(2-methylprop-
1l-enyl)-19,21-
dioxahexacyclo[18.2.1.01,14.0
2,11.05,10.015,20]tricosan-7-
ylJoxy]oxan-4-yl]loxy-6-
(hydroxymethyl)oxane-3,4,5-

triol

[5]16]

Synonyms

BEEEEN2

[7]

Physical Description

Powder

[4]

Purity

>98%

[4]

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone,
Pyridine, Methanol, Ethanol.

[3181e]

Storage

Store in a sealed, cool, and dry
condition. Stock solutions can
be stored below -20°C for

several months.

[4]

Biological Activities and Mechanisms of Action
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Bacopaside N2 exhibits a range of biological activities, primarily centered on its
neuroprotective and cognitive-enhancing effects. These activities are attributed to its
antioxidant properties and its ability to modulate key signaling pathways involved in neuronal

function.

Neuroprotective and Cognitive-Enhancing Effects

Bacopaside N2 is considered one of the active constituents of Bacopa monnieri responsible
for its nootropic effects.[10] It is believed to enhance memory and cognitive function by
protecting neurons from damage and modulating neurotransmitter systems.[5][8] Studies
suggest that Bacopaside N2 can help mitigate memory disorders and neurodegeneration.[8]

Antioxidant Activity

A key mechanism underlying the neuroprotective effects of Bacopaside N2 is its antioxidant
activity.[5][8] It has been shown to activate the NRF-2 (nuclear factor erythroid 2-related factor
2) pathway, a critical regulator of the cellular antioxidant response.[5] This activation leads to
the increased expression of antioxidant enzymes, which help to protect cells from oxidative

stress.[5]
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Bacopaside N2 activation of the NRF-2 pathway.

Modulation of Neurotransmitter Systems

Bacopaside N2 has been shown to influence the cholinergic system, which is crucial for
learning and memory.[1] It may enhance cholinergic function, contributing to its cognitive
benefits.[1] Additionally, there is evidence to suggest that it modulates the monoaminergic
system, affecting neurotransmitters like dopamine and serotonin.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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